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Compound of Interest

2-Bromo-5-methoxybenzyl
Compound Name: ,
bromide

Cat. No.: B035038

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-5-methoxybenzyl
bromide (CAS No: 19614-12-1). Adherence to these protocols is essential for ensuring
laboratory safety and proper environmental stewardship.

Hazard Identification and Classification

2-Bromo-5-methoxybenzyl bromide is classified as a corrosive material that can cause
severe skin burns and eye damage. It is harmful if swallowed and may cause respiratory
irritation. Short exposure could lead to serious temporary or moderate residual injury.[1]

Signal Word: Danger
Hazard Statements:
e H314: Causes severe skin burns and eye damage.

e H290: May be corrosive to metals.[2]

Personal Protective Equipment (PPE)
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A thorough risk assessment should be conducted before handling this chemical. The following

personal protective equipment is mandatory to minimize exposure and ensure personal safety.

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
and a face shield. Conforming
to EN 166 (EU) or NIOSH
(US).

Protects against splashes,
dust, and direct contact with

the corrosive material.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, inspected before
use). A lab coat or chemical-

resistant apron.

Prevents skin contact, which

can cause severe burns.

Respiratory Protection

A NIOSH-approved respirator
with a P3 (EN 143) cartridge is
recommended, especially
where dust or aerosols may be
generated. Use in a well-
ventilated area, preferably a

chemical fume hood.[1]

Minimizes the inhalation of

harmful dust or vapors.

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation:

Ensure that a safety shower and an eyewash station are readily accessible and in good

working order.

Work in a designated area, preferably within a certified chemical fume hood, to ensure

adequate ventilation.[1]

Before starting, inspect all PPE for integrity. Don the required PPE as specified in the table

above.

. Handling:
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e Avoid the formation of dust and aerosols during handling.[1]

e Measure and dispense the chemical carefully. Use appropriate tools (e.g., spatula, weighing
paper) to avoid direct contact.

o Keep the container tightly closed when not in use.

e Avoid contact with skin, eyes, and clothing.[3]

e Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly after handling the material.[3]

3. In Case of a Spill:

o Evacuate personnel from the immediate area.

o Wear appropriate PPE, including respiratory protection, before attempting to clean up.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a suitable, labeled, and closed container for disposal.[1]

e Do not let the product enter drains.[1]

Disposal Plan

All waste generated from handling 2-Bromo-5-methoxybenzyl bromide must be treated as
hazardous waste.

o Chemical Waste: Dispose of unused 2-Bromo-5-methoxybenzyl bromide and any
contaminated materials in a designated, labeled hazardous waste container. The container
must be kept tightly closed and stored in a cool, dry, well-ventilated area away from
incompatible materials.

» Contaminated PPE: Disposable gloves, lab coats, and other contaminated PPE should be
placed in a sealed bag and disposed of as hazardous waste.
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» Disposal Method: All waste must be disposed of through an approved waste disposal plant in
accordance with local, state, and federal regulations.[2]

Experimental Workflow
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Caption: Workflow for Safe Handling of 2-Bromo-5-methoxybenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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